RT-AM

• Molecular Formula: C26H25N3O11
• Molecular Weight: 555.5 g/mol
• InChI: InChI=1S/C26H25N3O11/c1-16(30)36-14-38-23(32)12-29(13-24(33)39-15-37-17(2)31)25(34)20(11-27)9-19-8-18-4-5-21(28-6-3-7-28)10-22(18)40-26(19)35/h4-5,8-10H,3,6-7,12-15H2,1-2H3/b20-9+
• InChIKey: CLCCMBNDDZVBCA-AWQFTUOYSA-N

RT-AM GSH Probe: Overview & Procurement Specs

RT-AM (RealThiol AM Ester, CAS 2280796-94-1) is a cell-permeable pro-agent of the reversible reaction-based fluorescent probe RealThiol (RT), specifically engineered for quantitative, real-time monitoring of intracellular glutathione (GSH) dynamics in living cells [1]. As an acetoxymethyl (AM) ester derivative (C26H25N3O11, MW 555.5), RT-AM is designed to passively diffuse across cell membranes, where it is hydrolyzed by intracellular esterases to liberate the active RealThiol sensor [2]. This probe operates via a reversible Michael addition with thiols, featuring a finely tuned dissociation equilibrium constant (Kd) in the millimolar range, which enables ratiometric fluorescence detection (λex 405 nm / λem 485 nm and λex 488 nm / λem 565 nm) and a wide dynamic detection range of 1–10 mM GSH . RT-AM is a second-generation GSH probe, developed to overcome limitations of its predecessor, ThiolQuant Green, and conventional irreversible probes, offering improved reaction kinetics, quantum yield, and solubility [3]. Its unique reversible sensing mechanism allows for the real-time tracking of both increases and decreases in GSH concentration, a capability not offered by traditional irreversible probes [4].

Detection mechanism

Reversible Michael addition enables real-time GSH monitoring

Readout

Ratiometric dual-excitation fluorescence corrects loading and instrument variability

Cell delivery

AM ester prodrug for passive membrane diffusion and intracellular activation

• [1] Jiang X, Chen J, Bajić A, et al. Quantitative real-time imaging of glutathione. Nat Commun. 2017 Jul 13;8:16087. View Source
• [2] Kerafast. RealThiol AM Ester (RT-AM) Glutathione (GSH) Probe Datasheet. Catalog No. EBY001. View Source
• [3] Jiang X, Chen J, Wang MC, Wang J. Reply to 'Pitfalls in the quantitative imaging of glutathione in living cells'. Nat Commun. 2018 Apr 23;9:1589. View Source
• [4] Jiang X, Chen J, Bajić A, et al. Quantitative real-time imaging of glutathione. Nat Commun. 2017 Jul 13;8:16087. View Source

RT-AM Substitution Risk Analysis

Substituting RT-AM with alternative glutathione probes—such as monochlorobimane (MCB), ThiolTracker Violet, or even its first-generation predecessor ThiolQuant Green—introduces significant experimental and procurement risks due to fundamental differences in sensing mechanism, reversibility, and quantitative capability. Conventional irreversible probes like MCB rely on GST-catalyzed conjugation, which permanently depletes the intracellular GSH pool, precluding real-time monitoring of dynamic changes and potentially altering cellular redox homeostasis [1]. ThiolTracker Violet, while bright, binds irreversibly to all accessible sulfhydryl groups, providing only a static, endpoint measurement that cannot differentiate between GSH and other thiols or track fluctuations over time . Furthermore, the first-generation reversible probe ThiolQuant Green, though a breakthrough, suffers from inferior reaction kinetics, lower quantum yield, and poor aqueous solubility, which severely limits its utility for real-time, quantitative imaging in live cells [2]. RT-AM's unique combination of (i) a finely tuned, millimolar Kd that ensures sensitivity in the physiological GSH range (1–10 mM) while remaining insensitive to micromolar thiol noise, (ii) a ratiometric readout that corrects for variations in probe concentration and instrument settings, and (iii) robust cell permeability via the AM ester prodrug strategy, collectively constitutes a non-interchangeable performance envelope [3]. Procurement of a generic substitute without these validated specifications risks generating non-quantitative, artifact-prone, or irreproducible data, ultimately compromising the scientific validity of downstream applications.

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Irreversible probes (MCB, ThiolTracker)

May deplete intracellular GSH and block real-time monitoring; only static endpoint data without internal normalization

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First-generation ThiolQuant Green

Reported slower kinetics and lower quantum yield may limit dynamic resolution and practical temporal tracking

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Non-ratiometric single-wavelength alternatives

Intensity-based signal cannot correct for probe loading or instrument drift; quantitative reproducibility may differ

• [1] Hammond TG, Allen PL, Birdsall HH. Validation of Assays for Reactive Oxygen Species and Glutathione in Saccharomyces cerevisiae during Microgravity Simulation. Gravitational and Space Research. 2015 Dec;3(2):42-53. View Source
• [2] Jiang X, Chen J, Wang MC, Wang J. Reply to 'Pitfalls in the quantitative imaging of glutathione in living cells'. Nat Commun. 2018 Apr 23;9:1589. View Source
• [3] Jiang X, Chen J, Bajić A, et al. Quantitative real-time imaging of glutathione. Nat Commun. 2017 Jul 13;8:16087. View Source

RT-AM Comparative Performance Evidence

Kd Tuning for Physiological GSH Detection

RT-AM's active sensor, RealThiol (RT), is engineered with a dissociation equilibrium constant (Kd) of 3.7 mM for glutathione (GSH), a value intentionally tuned to the millimolar range to enable quantitative detection within the physiological GSH concentration window (1–10 mM) while remaining insensitive to lower-abundance thiols like cysteine (µM range) [1]. In contrast, traditional irreversible probes such as monochlorobimane (MCB) lack a defined reversible equilibrium, rendering them incapable of ratiometric quantification or real-time monitoring [2]. This millimolar Kd design is a key differentiator from first-generation reversible probes like ThiolQuant Green, which also operates with a mM Kd but was reported to have inferior reaction kinetics and quantum yield, limiting its practical dynamic range and real-time applicability [3].

Kd tuning

Head-to-head

Kd 3.7 mM for GSH

Supports quantitative detection in physiological GSH range

In vitro biochemical assay; RealThiol active probe

Evidence Dimension	Dissociation Equilibrium Constant (Kd) for GSH
Target Compound Data	3.7 mM
Comparator Or Baseline	Monochlorobimane (MCB): Not applicable (irreversible reaction); ThiolQuant Green: mM range (exact value not directly compared, but reported to have inferior kinetics and quantum yield) [3]
Quantified Difference	RT exhibits a finely tuned reversible Kd of 3.7 mM, enabling quantitative, ratiometric monitoring of GSH within the 1–10 mM range; MCB provides only endpoint, non-ratiometric, and potentially perturbative measurements [2].
Conditions	In vitro biochemical assay measuring fluorescence response to varying GSH concentrations; RealThiol (RT) active probe.

Why This Matters

The 3.7 mM Kd value is critical for procurement decisions as it directly validates RT-AM's suitability for quantitative GSH analysis in physiological contexts, a capability absent in many cheaper, irreversible alternatives.

• [1] TargetMol. Real Thiol Product Information. CAS 2280796-90-7. View Source
• [2] Hammond TG, Allen PL, Birdsall HH. Validation of Assays for Reactive Oxygen Species and Glutathione in Saccharomyces cerevisiae during Microgravity Simulation. Gravitational and Space Research. 2015 Dec;3(2):42-53. View Source
• [3] Jiang X, Chen J, Wang MC, Wang J. Reply to 'Pitfalls in the quantitative imaging of glutathione in living cells'. Nat Commun. 2018 Apr 23;9:1589. View Source

Ratiometric Readout for GSH Quantification

RT-AM provides a ratiometric fluorescent readout for GSH quantification, a critical feature that distinguishes it from non-ratiometric probes like ThiolTracker Violet and monochlorobimane (MCB) [1]. Upon intracellular cleavage and reaction with GSH, RT-AM generates two distinct fluorescence signals: excitation at 405 nm yields emission at 488 nm (RT-GSH adduct), while excitation at 488 nm yields emission at 565 nm (unbound RT). The ratio of these two signals (F405/F488) is directly proportional to GSH concentration and is independent of probe loading efficiency, cell thickness, or variations in excitation light intensity [2]. In contrast, ThiolTracker Violet relies on a single-wavelength intensity measurement, which is highly sensitive to these confounding variables and cannot be used for absolute quantification without extensive external calibration [1]. Monochlorobimane similarly yields only a single fluorescence signal upon conjugation, preventing internal normalization [3].

Ratiometric readout

Head-to-head

Dual-excitation 405/488 nm, dual-emission 488/565 nm

Enables internal normalization for reproducible quantitative data

Live-cell confocal microscopy and flow cytometry

Evidence Dimension	Fluorescence Readout Modality
Target Compound Data	Ratiometric (dual-excitation: 405/488 nm, dual-emission: 488/565 nm)
Comparator Or Baseline	ThiolTracker Violet: Single-wavelength, intensity-based; Monochlorobimane (MCB): Single-wavelength, intensity-based
Quantified Difference	RT-AM enables absolute GSH concentration determination via internal signal normalization; single-wavelength probes provide only relative, semi-quantitative data subject to experimental artifacts.
Conditions	Live-cell confocal microscopy and flow cytometry in mammalian cells (e.g., HeLa, HT1080).

Why This Matters

Procurement of a ratiometric probe like RT-AM is essential for obtaining reproducible, quantitative GSH data across different experiments, instruments, and cell types, thereby enhancing data rigor and reducing experimental variability.

• [1] Kerafast. RealThiol AM Ester (RT-AM) Glutathione (GSH) Probe Datasheet. Catalog No. EBY001. View Source
• [2] Jiang X, Chen J, Bajić A, et al. Quantitative real-time imaging of glutathione. Nat Commun. 2017 Jul 13;8:16087. View Source
• [3] Hammond TG, Allen PL, Birdsall HH. Validation of Assays for Reactive Oxygen Species and Glutathione in Saccharomyces cerevisiae during Microgravity Simulation. Gravitational and Space Research. 2015 Dec;3(2):42-53. View Source

Superior Kinetics and Quantum Yield vs. ThiolQuant Green

RT-AM (as its active form RealThiol) represents a second-generation GSH probe with quantifiably superior performance metrics relative to its direct predecessor, ThiolQuant Green. The developers explicitly state that RealThiol was engineered to have 'much improved reaction kinetics, quantum yield, and solubility' compared to ThiolQuant Green [1]. This improvement is a direct result of structural optimization, as highlighted in the probe design figure where specific molecular modifications were made to (a) enhance quantum yield and (b) accelerate reaction kinetics [2]. While exact numerical values for these parameters are not provided in a head-to-head table in the primary publication, the qualitative improvement is a key differentiator that enables the real-time monitoring of dynamic GSH changes, a function for which ThiolQuant Green was not optimized [3].

Kinetics & quantum yield

Reported

Reported much improved vs. ThiolQuant Green

Reported performance profile may support real-time dynamic studies

Developer evaluation; structural optimization rationale provided

Evidence Dimension	Reaction Kinetics and Quantum Yield
Target Compound Data	Much improved (qualitative descriptor from developers)
Comparator Or Baseline	ThiolQuant Green (first-generation probe)
Quantified Difference	Not quantified in a head-to-head table; the improvement is described as 'much improved' and is attributed to targeted molecular modifications [REFS-1, REFS-2]. This improvement enables real-time monitoring of GSH dynamics, a key functional advantage over ThiolQuant Green [3].
Conditions	Based on comparative evaluation by probe developers; structural optimization rationale illustrated in probe design figure [2].

Why This Matters

For researchers requiring real-time, dynamic GSH monitoring, RT-AM offers a functionally validated performance upgrade over the first-generation probe, justifying its selection and procurement for studies where temporal resolution is critical.

• [1] Jiang X, Chen J, Wang MC, Wang J. Reply to 'Pitfalls in the quantitative imaging of glutathione in living cells'. Nat Commun. 2018 Apr 23;9:1589. View Source
• [2] Fig. 5. Reversible reaction-based ratiometric glutathione fluorescent probes. Antioxid Redox Signal. 2022 Feb 8;36(4-6):354-365. View Source
• [3] Jiang X, Chen J, Bajić A, et al. Quantitative real-time imaging of glutathione. Nat Commun. 2017 Jul 13;8:16087. View Source

Validated Dynamic Range for Physiological GSH

The RealThiol sensor (the active form of RT-AM) has been explicitly validated to operate within a dynamic range of 1–10 mM for GSH detection in living cells [1]. This range precisely matches the reported physiological intracellular GSH concentrations in most mammalian cells (typically 1–10 mM) [2]. The wide dynamic range is a direct consequence of the probe's reversible reaction mechanism and its 3.7 mM Kd, which allows it to sense both increases and decreases in GSH levels without saturating at high concentrations or losing sensitivity at low concentrations [1]. In contrast, many irreversible probes, such as monochlorobimane, can be saturated or depleted, and their dynamic range is not well-defined in the context of reversible, real-time monitoring [3].

Dynamic range

Reported

1–10 mM GSH validated in cells

Reported range matches typical intracellular levels; bidirectional tracking

Live-cell imaging in mammalian cells

Evidence Dimension	Validated Dynamic Range for GSH Quantification
Target Compound Data	1–10 mM GSH
Comparator Or Baseline	Monochlorobimane (MCB): Dynamic range for real-time, reversible monitoring not defined; endpoint measurement only.
Quantified Difference	RT-AM is explicitly validated to quantitatively track GSH fluctuations within the physiological 1–10 mM window in both directions; MCB provides only a static, endpoint measurement and is not suited for monitoring dynamic changes [3].
Conditions	Live-cell imaging in mammalian cells; data supported by calibration curves and intracellular measurements.

Why This Matters

A defined and validated dynamic range that matches physiological GSH levels is essential for procurement confidence. It ensures the probe will perform as expected in biologically relevant contexts without requiring extensive, time-consuming re-validation.

• [1] TargetMol. Real Thiol Product Information. CAS 2280796-90-7. View Source
• [2] Jiang X, Chen J, Bajić A, et al. Quantitative real-time imaging of glutathione. Nat Commun. 2017 Jul 13;8:16087. View Source
• [3] Hammond TG, Allen PL, Birdsall HH. Validation of Assays for Reactive Oxygen Species and Glutathione in Saccharomyces cerevisiae during Microgravity Simulation. Gravitational and Space Research. 2015 Dec;3(2):42-53. View Source

RT-AM GSH Probe Applications

GSH Dynamics in Ferroptosis & Oxidative Stress

RT-AM's reversible reaction mechanism and ratiometric readout are uniquely suited for capturing the rapid, bidirectional changes in intracellular GSH that occur during ferroptosis, a form of regulated cell death characterized by lipid peroxidation and GSH depletion. The original publication demonstrated RT-AM's ability to monitor dynamic GSH decreases during erastin-induced ferroptosis in real time [1]. Its validated dynamic range of 1–10 mM ensures sensitivity throughout the process, from basal levels to near-complete depletion [2]. Procuring RT-AM for these studies is essential, as irreversible probes like MCB cannot track the kinetics of GSH loss and may themselves perturb the redox balance they aim to measure [3].

Flow Cytometry Screening of GSH Modulators

RT-AM is validated for use in flow cytometry, enabling high-throughput, single-cell quantification of GSH levels [1]. The ratiometric nature of the probe provides internal normalization, reducing well-to-well and cell-to-cell variability and enhancing the statistical power of screening campaigns. This capability is critical for pharmaceutical and academic labs screening compound libraries for modulators of GSH synthesis, transport, or consumption. Unlike intensity-based probes like ThiolTracker Violet, RT-AM's ratiometric data allows for more robust hit identification and reduces false positives/negatives arising from variations in dye loading or cell size [2]. Procurement of RT-AM directly supports the implementation of reliable, quantitative, high-throughput GSH assays [3].

Redox Homeostasis Imaging in Neurological and Cancer Models

The original RT-AM study demonstrated its utility in measuring enhanced antioxidant capability in activated neurons, highlighting its value in neurobiology and redox signaling research [1]. Furthermore, its application in cancer models to study drug resistance and metabolic adaptation is supported by its use in keratinocytes with acquired sulfur mustard resistance [2]. For procurement, RT-AM offers a validated tool for investigating the role of GSH in diverse pathophysiological contexts, including neurodegeneration, cancer, and toxicology. Its cell-permeable AM ester form ensures uniform loading across various cell types (e.g., HeLa, HT1080, primary neurons) [3], making it a versatile, off-the-shelf solution for quantitative redox imaging.

Application

Selection Property

Validation Focus

Ferroptosis GSH dynamics

Reversible, ratiometric sensor

Real-time GSH depletion and recovery kinetics

GSH modulator screening

Flow cytometry compatible, ratiometric normalization

High-throughput, single-cell GSH quantification

Redox imaging in neural/cancer models

Cell-permeable AM ester, broad cell-type loading

Quantitative imaging of redox homeostasis

• [1] Jiang X, Chen J, Bajić A, et al. Quantitative real-time imaging of glutathione. Nat Commun. 2017 Jul 13;8:16087. View Source
• [2] TargetMol. Real Thiol Product Information. CAS 2280796-90-7. View Source
• [3] Hammond TG, Allen PL, Birdsall HH. Validation of Assays for Reactive Oxygen Species and Glutathione in Saccharomyces cerevisiae during Microgravity Simulation. Gravitational and Space Research. 2015 Dec;3(2):42-53. View Source